![molecular formula C21H25NO4 B4285842 methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate](/img/structure/B4285842.png)
methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate
Overview
Description
Methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis.
Mechanism of Action
The mechanism of action of methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate involves the inhibition of various enzymes and proteins involved in the growth and proliferation of cancer cells. It has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. It also inhibits the activity of histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis, which is a process of programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which is essential for the metastasis of cancer. Additionally, it has been found to exhibit anti-inflammatory and antioxidant activities.
Advantages and Limitations for Lab Experiments
Methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate has several advantages and limitations for lab experiments. Its ability to inhibit the growth of cancer cells makes it a promising candidate for the development of anticancer drugs. However, its low solubility in water and poor stability in acidic conditions limit its use in certain experiments. Additionally, its high cost and limited availability make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate. One possible direction is the development of new synthetic methods to improve the yield and purity of the product. Another direction is the study of its potential applications in other fields such as materials science and environmental chemistry. Additionally, the development of new derivatives of this compound with improved properties and efficacy is an area of future research.
Scientific Research Applications
Methyl 5-[2-(1-naphthylmethyl)-4-morpholinyl]-5-oxopentanoate has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and organic synthesis. It has been found to exhibit significant antitumor, antiviral, and antifungal activities. Its ability to inhibit the growth of cancer cells has made it a promising candidate for the development of anticancer drugs.
Properties
IUPAC Name |
methyl 5-[2-(naphthalen-1-ylmethyl)morpholin-4-yl]-5-oxopentanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO4/c1-25-21(24)11-5-10-20(23)22-12-13-26-18(15-22)14-17-8-4-7-16-6-2-3-9-19(16)17/h2-4,6-9,18H,5,10-15H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPZBIMOZOXFQJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCC(=O)N1CCOC(C1)CC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.